Cas no 56427-44-2 (Benzoic acid, 2-ethyl-, ethyl ester)
56427-44-2 structure
Product Name:Benzoic acid, 2-ethyl-, ethyl ester
CAS No:56427-44-2
MF:C11H14O2
MW:178.227663516998
CID:348896
Update Time:2025-04-19
Benzoic acid, 2-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethylbenzoic acid ethyl ester
- Benzoic acid, 2-ethyl-, ethyl ester
-
- Inchi: 1S/C11H14O2/c1-3-9-7-5-6-8-10(9)11(12)13-4-2/h5-8H,3-4H2,1-2H3
- InChI Key: XSXVXSCMWUJXOS-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1CC)=O
Computed Properties
- Exact Mass: 178.09942
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 26.3
Benzoic acid, 2-ethyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG99735-250mg |
2-Ethylbenzoic acid ethyl ester |
56427-44-2 | 250mg |
$25.00 | 2024-04-19 | ||
| A2B Chem LLC | AG99735-1g |
2-Ethylbenzoic acid ethyl ester |
56427-44-2 | 1g |
$50.00 | 2024-04-19 | ||
| A2B Chem LLC | AG99735-5g |
2-Ethylbenzoic acid ethyl ester |
56427-44-2 | 5g |
$195.00 | 2024-04-19 | ||
| A2B Chem LLC | AG99735-25g |
2-Ethylbenzoic acid ethyl ester |
56427-44-2 | 25g |
$595.00 | 2024-04-19 | ||
| abcr | AB570821-1g |
2-Ethylbenzoic acid ethyl ester, 97%; . |
56427-44-2 | 97% | 1g |
€1285.20 | 2025-04-17 | |
| Ambeed | A1147515-250mg |
Ethyl 2-ethylbenzoate |
56427-44-2 | 95% | 250mg |
$238.0 | 2025-04-18 |
Benzoic acid, 2-ethyl-, ethyl ester Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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